![molecular formula C9H13NO2S B1434861 Methyl 4-(4-methyl-1,3-thiazol-2-yl)butanoate CAS No. 1803586-63-1](/img/structure/B1434861.png)
Methyl 4-(4-methyl-1,3-thiazol-2-yl)butanoate
Overview
Description
“Methyl 4-(4-methyl-1,3-thiazol-2-yl)butanoate” is a chemical compound with the CAS Number: 1803586-63-1 . It has a molecular weight of 199.27 . The IUPAC name for this compound is methyl 4-(4-methylthiazol-2-yl)butanoate . It is a liquid at room temperature .
Molecular Structure Analysis
The Inchi Code for “this compound” is 1S/C9H13NO2S/c1-7-6-13-8 (10-7)4-3-5-9 (11)12-2/h6H,3-5H2,1-2H3 . This code provides a unique representation of the molecule’s structure.Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, thiazole derivatives have been known to exhibit various biological activities . These activities can be attributed to the reactions these compounds undergo in biological systems.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . The compound is stored at room temperature .Scientific Research Applications
Antimicrobial Activity
- Synthesis and Characterization : Methyl 4-(4-methyl-1,3-thiazol-2-yl)butanoate derivatives show promise in antimicrobial applications. A study focused on synthesizing and characterizing substituted thiazolyl derivatives, which exhibited notable antibacterial and antifungal activities against pathogens like Staphylococcus aureus and Candida albicans (Katagi et al., 2013).
Antiproliferative Activity
- In Silico Evaluation : Another research highlighted the antiproliferative potential of certain this compound derivatives. These compounds were synthesized and assessed through computational methods, including their potential to inhibit DNA gyrase-ATPase activity (Yurttaş et al., 2022).
Synthesis of Complex Compounds
- Key Intermediate in Drug Synthesis : This compound is also used as a key intermediate in the synthesis of complex drugs. For example, it played a crucial role in the synthesis of the anti-HCV drug simeprevir (Chenhon, 2015).
Chemical Reactions and Properties
- Formation of Other Compounds : The compound has been utilized in reactions to form various derivatives, such as 5,6-dihydro-1,3(4H)-thiazine-4-carboxylates, indicating its versatility in organic synthesis (Jenny & Heimgartner, 1989).
- Ionic Liquid Properties : It's also involved in the formation of organic ionic liquids which promote benzoin condensation, a significant reaction in organic synthesis (Davis & Forrester, 1999).
Safety and Hazards
The compound has been classified under GHS07 for safety . The hazard statements include H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and others .
properties
IUPAC Name |
methyl 4-(4-methyl-1,3-thiazol-2-yl)butanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2S/c1-7-6-13-8(10-7)4-3-5-9(11)12-2/h6H,3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHXQIYBNJLXFFO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)CCCC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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